Piperazine, 1-methyl-2-(phenylmethyl)-, (2S)-(9CI)

• IUPAC Name: (2S)-2-benzyl-1-methylpiperazine
• InChI: InChI=1S/C12H18N2/c1-14-8-7-13-10-12(14)9-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3/t12-/m0/s1
• InChI Key: BYCJMYBUFIKCPP-LBPRGKRZSA-N
• Canonical SMILES: CN1CCNCC1CC2=CC=CC=C2
• Isomeric SMILES: CN1CCNC[C@@H]1CC2=CC=CC=C2
• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol

Description

Piperazine, 1-methyl-2-(phenylmethyl)-, (2S)-(9CI) is a chemical compound that is widely used in scientific research. It is a derivative of piperazine, which is a cyclic organic compound that is commonly used as a pharmaceutical intermediate. Piperazine, 1-methyl-2-(phenylmethyl)-, (2S)-(9CI) has a number of interesting properties that make it useful in various research applications. In

Scientific Research Applications

Herbicidal Applications

Piperazine derivatives have been explored for their potential as herbicides. For instance, novel 1-phenyl-piperazine-2,6-diones, synthesized through a facile route, demonstrated significant herbicidal activity, with specific compounds showing the greatest effect (Li et al., 2005). Another study synthesized 1-methyl and acetyl-4-substituted piperazines, evaluating them as potential herbicides and plant growth regulators, finding that certain compounds exhibited high herbicidal activity and cytokinin-like activity (Stoilkova, Yonova, & Ananieva, 2014).

Potential in Oncology and Neurology

Some piperazine derivatives have been investigated for their therapeutic and diagnostic applications in oncology. For instance, analogues of σ receptor ligand PB28 were designed with reduced lipophilicity for potential use as positron emission tomography radiotracers (Abate et al., 2011). Additionally, flunarizine, a piperazine derivative, known for its vasodilating effect and used to treat migraines, dizziness, vestibular disorders, and epilepsy, has been synthesized through various methods, indicating its significance in neurological therapies (Shakhmaev, Sunagatullina, & Zorin, 2016).

Anticonvulsant and Antimicrobial Activities

Piperazine derivatives have also been synthesized for evaluating their anticonvulsant and antimicrobial activities. A study synthesized 3‐hydroxy‐6‐methyl‐2‐substituted 4H‐pyran‐4‐one derivatives, revealing that certain compounds exhibited promising activity in both anticonvulsant and antimicrobial tests (Aytemir, Çalış, & Özalp, 2004).

Antidepressant and Antidiabetic Potentials

Piperazine derivatives have shown promise in the treatment of depression and diabetes. For example, 1-[2-(2,4-Dimethyl-phenylsulfanyl)-phenyl]-piperazine (Lu AA21004), a novel antidepressant, was investigated for its metabolism pathways, highlighting its potential in treating major depressive disorders (Hvenegaard et al., 2012). Another study identified piperazine derivatives as new antidiabetic compounds, with specific compounds significantly improving glucose tolerance in a rat model of type II diabetes (Le Bihan et al., 1999).

Flame Retardant Applications

The potential of piperazine-phosphonates as flame retardants on cotton fabric was studied, revealing insights into their mechanism of action and effectiveness in flame retardancy (Nguyen et al., 2014).